Cas no 860625-79-2 (Benzofuran-7-ylboronic acid)

Benzofuran-7-ylboronic acid structure
Benzofuran-7-ylboronic acid structure
Product Name:Benzofuran-7-ylboronic acid
CAS No:860625-79-2
MF:C8H7BO3
MW:161.950382471085
CID:828056
Update Time:2025-10-05

Benzofuran-7-ylboronic acid Chemical and Physical Properties

Names and Identifiers

    • Benzofuran-7-ylboronic acid
    • 1-benzofuran-7-ylboronic acid
    • B-4-benzofuranylBoronic acid
    • Boronic acid, 4-benzofuranyl- (9CI)
    • Boronic acid, 4-benzofuranyl- (9CI)
    • Benzofuran-7-boronic acid
    • benzofuran-4-ylboronic acid
    • Boronic acid, B-4-benzofuranyl-
    • Inchi: 1S/C8H7BO3/c10-9(11)7-2-1-3-8-6(7)4-5-12-8/h1-5,10-11H
    • InChI Key: SOFDEPODHUDWQF-UHFFFAOYSA-N
    • SMILES: B(C1C=CC=C2OC=CC=12)(O)O

Computed Properties

  • Exact Mass: 162.049
  • Monoisotopic Mass: 162.049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 340.4±34.0 °C(Predicted)
  • PSA: 53.60000
  • LogP: 0.11260
  • pka: 8.18±0.30(Predicted)

Benzofuran-7-ylboronic acid Pricemore >>

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